Cas no 279248-69-0 (1,1'-Biphenyl, 4-isothiocyanato-4'-octyl-)

• Product Name: 1,1'-Biphenyl, 4-isothiocyanato-4'-octyl-
• CAS No: 279248-69-0
• MF: C₂₁H₂₅NS
• MW: 323.494904279709
• CID: 1433184
• PubChem ID: 71357608
• Update Time: 2025-04-20

1,1'-Biphenyl, 4-isothiocyanato-4'-octyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-isothiocyanato-4'-octyl-
• 1-isothiocyanato-4-(4-octylphenyl)benzene
• 279248-69-0
• DTXSID40781669
• 4-ISOTHIOCYANATO-4'-OCTYL-1,1'-BIPHENYL

• Inchi： 1S/C21H25NS/c1-2-3-4-5-6-7-8-18-9-11-19(12-10-18)20-13-15-21(16-14-20)22-17-23/h9-16H,2-8H2,1H3
• InChI Key： HIBYZJHGVDOURN-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 323.17095
• Monoisotopic Mass: 323.17077098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36